![molecular formula C7H3ClF3NO2 B2944642 4-Chloro-6-(trifluoromethyl)picolinic acid CAS No. 1060810-65-2](/img/structure/B2944642.png)
4-Chloro-6-(trifluoromethyl)picolinic acid
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Overview
Description
“4-Chloro-6-(trifluoromethyl)picolinic acid” is a chemical compound with the molecular formula C7H3ClF3NO2 . It is a derivative of picolinic acid, which is a monocarboxylic derivative of pyridine .
Molecular Structure Analysis
The molecular structure of “4-Chloro-6-(trifluoromethyl)picolinic acid” consists of a pyridine ring with a carboxylic acid group, a chlorine atom, and a trifluoromethyl group attached to it .Physical And Chemical Properties Analysis
The molecular weight of “4-Chloro-6-(trifluoromethyl)picolinic acid” is 225.55 g/mol . Unfortunately, other physical and chemical properties such as boiling point, melting point, and density are not specified in the available resources .Scientific Research Applications
Use in Drug Synthesis
4-Chloro-6-(trifluoromethyl)picolinic acid can be used in the synthesis of various drugs. For instance, it is used in the synthesis of Sorafenib , a kinase inhibitor drug approved for the treatment of primary kidney cancer .
Use in Anticancer Research
Research has been conducted on the in vitro anticancer activities of Re(I) picolinic acid and its fluorinated complex derivatives on lung cancer cells . The study explored the effect of fluorine atoms on the backbone of the N,O’-bidentate ligand .
Use in Herbicide Synthesis
Picolinic acid and its derivatives, including 4-Chloro-6-(trifluoromethyl)picolinic acid, are used in the synthesis of synthetic auxin herbicides . These herbicides are used to control the growth of unwanted plants or weeds.
Use as a Catalyst
4-Chloro-6-(trifluoromethyl)picolinic acid can also be used as a catalyst in organic synthesis . For example, it can catalyze esterification and acylation reactions .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Chloro-6-(trifluoromethyl)picolinic acid, a derivative of picolinic acid, is the auxin-signaling F-box protein 5 (AFB5) . AFB5 is a receptor that plays a crucial role in the growth and development of plants by regulating the auxin hormone signaling pathway .
Mode of Action
4-Chloro-6-(trifluoromethyl)picolinic acid interacts with its target, AFB5, by docking onto the receptor . This interaction changes the structure of AFB5, disrupting its normal function . The compound’s mode of action is similar to that of synthetic auxin herbicides, which mimic the plant hormone auxin, leading to uncontrolled growth and eventually plant death .
Biochemical Pathways
The compound affects the auxin hormone signaling pathway, a key biochemical pathway in plants . By interacting with the AFB5 receptor, it disrupts the normal functioning of this pathway, leading to changes in plant growth and development .
Result of Action
The result of the compound’s action is the inhibition of normal plant growth. In tests, it demonstrated potent herbicidal activity, with an IC50 value significantly lower than that of commercial herbicides . This indicates that the compound is highly effective at low concentrations .
properties
IUPAC Name |
4-chloro-6-(trifluoromethyl)pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO2/c8-3-1-4(6(13)14)12-5(2-3)7(9,10)11/h1-2H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBFQHJARPBFIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C(=O)O)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-(trifluoromethyl)picolinic acid | |
CAS RN |
1060810-65-2 |
Source
|
Record name | 4-chloro-6-(trifluoromethyl)pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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